Cas no 1805570-71-1 (2,4-Bis(trifluoromethyl)-5-formylbenzylamine)

• Product Name: 2,4-Bis(trifluoromethyl)-5-formylbenzylamine
• CAS No: 1805570-71-1
• MF: C₁₀H₇F₆NO
• MW: 271.159103631973
• CID: 4990008
• Update Time: 2025-06-10

2,4-Bis(trifluoromethyl)-5-formylbenzylamine Chemical and Physical Properties

Names and Identifiers

• 2,4-Bis(trifluoromethyl)-5-formylbenzylamine

• Inchi： 1S/C10H7F6NO/c11-9(12,13)7-2-8(10(14,15)16)6(4-18)1-5(7)3-17/h1-2,4H,3,17H2
• InChI Key： XVJNZUJRCBEOSU-UHFFFAOYSA-N
• SMILES： FC(C1C=C(C(F)(F)F)C(C=O)=CC=1CN)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 300
• XLogP3: 2
• Topological Polar Surface Area: 43.1

Additional information on 2,4-Bis(trifluoromethyl)-5-formylbenzylamine

Comprehensive Overview of 2,4-Bis(trifluoromethyl)-5-formylbenzylamine (CAS No. 1805570-71-1)

2,4-Bis(trifluoromethyl)-5-formylbenzylamine (CAS No. 1805570-71-1) is a highly specialized fluorinated aromatic compound that has garnered significant attention in the fields of organic synthesis, pharmaceutical intermediates, and advanced material science. Its unique molecular structure, featuring trifluoromethyl groups and a reactive formylbenzylamine moiety, makes it a versatile building block for designing novel small-molecule drugs, catalysts, and functional materials. Researchers and industry professionals are increasingly exploring its applications due to its potential in addressing challenges related to drug solubility, metabolic stability, and material durability.

The compound's CAS No. 1805570-71-1 serves as a critical identifier in chemical databases and regulatory documentation, ensuring precise tracking in research publications and patent filings. Its systematic name, 2,4-Bis(trifluoromethyl)-5-formylbenzylamine, reflects its structural complexity, which includes two electron-withdrawing trifluoromethyl groups and a formylbenzylamine functional group. This combination enhances its reactivity in nucleophilic substitution reactions and cross-coupling reactions, making it invaluable for constructing heterocyclic frameworks and high-performance polymers.

In recent years, the demand for fluorinated compounds like 2,4-Bis(trifluoromethyl)-5-formylbenzylamine has surged, driven by their role in drug discovery and agrochemical development. The trifluoromethyl groups in its structure are known to improve bioavailability and binding affinity in therapeutic agents, addressing common issues such as poor pharmacokinetics and target selectivity. Additionally, its formylbenzylamine moiety serves as a key intermediate for synthesizing Schiff bases and metal-organic frameworks (MOFs), which are pivotal in catalysis and sensor technologies.

From an industrial perspective, CAS No. 1805570-71-1 is often highlighted in discussions about green chemistry and sustainable synthesis. Its potential to reduce waste generation and energy consumption in multi-step reactions aligns with global trends toward environmentally friendly manufacturing. Moreover, its applications in electronic materials, such as organic light-emitting diodes (OLEDs) and semiconductor coatings, have sparked interest among material scientists seeking to enhance device performance and longevity.

For researchers investigating structure-activity relationships (SAR), 2,4-Bis(trifluoromethyl)-5-formylbenzylamine offers a compelling case study. Its electron-deficient aromatic ring and flexible amine group enable diverse modifications, facilitating the development of tailored molecular probes and therapeutic candidates. Recent studies have explored its utility in fluorescence labeling and protease inhibition, underscoring its cross-disciplinary relevance.

In summary, 2,4-Bis(trifluoromethyl)-5-formylbenzylamine (CAS No. 1805570-71-1) represents a cutting-edge fluorinated intermediate with broad applications in life sciences and advanced materials. Its unique properties and adaptability position it as a critical component in the next generation of innovative technologies, from precision medicine to smart materials. As research continues to uncover its full potential, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in modern science and industry.